N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide

• IUPAC Name: N-prop-2-enyl-3-[4-(prop-2-enylcarbamoyl)quinolin-3-yl]quinoline-4-carboxamide
• InChI: InChI=1S/C26H22N4O2/c1-3-13-27-25(31)23-17-9-5-7-11-21(17)29-15-19(23)20-16-30-22-12-8-6-10-18(22)24(20)26(32)28-14-4-2/h3-12,15-16H,1-2,13-14H2,(H,27,31)(H,28,32)
• InChI Key: PHCFIDCQJKPAMF-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=C(C=NC2=CC=CC=C21)C3=C(C4=CC=CC=C4N=C3)C(=O)NCC=C
• Molecular Formula: C26H22N4O2
• Molecular Weight: 422.5 g/mol

Description

N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide, also known as BQCA, is a chemical compound that has been extensively studied for its potential use in scientific research. BQCA is a selective agonist of the metabotropic glutamate receptor subtype 2 (mGluR2) and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide binds to the mGluR2 receptor and activates it, leading to the inhibition of glutamate release. This results in the modulation of synaptic plasticity and the regulation of glutamate neurotransmission. N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide has also been shown to activate the G protein-coupled inwardly rectifying potassium (GIRK) channels, which can further modulate synaptic transmission.
Biochemical and Physiological Effects:
N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide has a range of biochemical and physiological effects. It has been shown to modulate synaptic plasticity, reduce anxiety-like behavior, and improve cognitive function in animal models. N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide has also been investigated for its potential use in the treatment of various neurological disorders, including schizophrenia, depression, and addiction.

Advantages and Limitations for Lab Experiments

N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide has several advantages for use in lab experiments. It is a selective agonist of the mGluR2 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide is also relatively stable and can be easily synthesized and purified. However, there are some limitations to its use. N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide has low solubility in water, which can make it difficult to work with in some experiments. Additionally, its effects can be variable depending on the experimental conditions and the specific animal model used.

Future Directions

There are several future directions for research on N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide. One area of interest is the potential use of N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide in the treatment of neurological disorders such as schizophrenia, depression, and addiction. Further studies are needed to determine the efficacy and safety of N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide in these contexts. Another area of interest is the development of new analogs of N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide with improved pharmacological properties. Finally, there is a need for further research on the mechanism of action of N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide and its effects on synaptic plasticity and glutamate neurotransmission.

Synthesis Methods

The synthesis of N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide involves the reaction of quinoline-4-carboxylic acid with allylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). This reaction results in the formation of N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide, which can be purified through column chromatography.

Scientific Research Applications

N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide has been extensively studied for its potential use in scientific research. It is a selective agonist of the mGluR2 receptor, which is involved in the regulation of glutamate neurotransmission. N,N'-diallyl-3,3'-biquinoline-4,4'-dicarboxamide has been shown to modulate synaptic plasticity, reduce anxiety-like behavior, and improve cognitive function in animal models. It has also been investigated for its potential use in the treatment of various neurological disorders, including schizophrenia, depression, and addiction.